Cas no 24700-20-7 (2-Butenoic acid,3-methyl-, 4-methylphenyl ester)

• Product Name: 2-Butenoic acid,3-methyl-, 4-methylphenyl ester
• CAS No: 24700-20-7
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 271707
• Update Time: 2026-05-14

2-Butenoic acid,3-methyl-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-methyl-, 4-methylphenyl ester
• (4-methylphenyl) 3-methylbut-2-enoate
• 4-methylphenyl 3-methylbut-2-enoate
• p-Tolyl 3-methylcrotonate
• 3-methyl-2-butenoic aci 4-methylphenyl ester

• Inchi： 1S/C12H14O2/c1-9(2)8-12(13)14-11-6-4-10(3)5-7-11/h4-8H,1-3H3
• InChI Key： WXLMUDDKYMGUFP-UHFFFAOYSA-N
• SMILES： C/C(=C/C(OC1C=CC(C)=CC=1)=O)/C

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.021
• Boiling Point: 291.4°C at 760 mmHg
• Flash Point: 118°C
• Refractive Index: 1.515
• PSA: 26.3